8-chloro-1,4-dihydro-2H-3,1-benzothiazin-2-thione

• CAS RN: 62373-15-3
• Molecular Formula: C8H6ClNS2
• Molecular Weight: 215.7 g/mol
• IUPAC Name: 8-chloro-1,4-dihydro-3,1-benzothiazine-2-thione
• InChI: InChI=1S/C8H6ClNS2/c9-6-3-1-2-5-4-12-8(11)10-7(5)6/h1-3H,4H2,(H,10,11)
• InChI Key: MNGKVXDEXRRGJE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC=C2)Cl)NC(=S)S1

Description

8-chloro-1,4-dihydro-2H-3,1-benzothiazin-2-thione is a useful research compound. Its molecular formula is C8H6ClNS2 and its molecular weight is 215.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 9 g. portion of 2-amino-3-chlorobenzyl alcohol was combined with 15 ml. of carbon disulfide and 5 g. of potassium hydroxide in 100 ml. of ethanol. The reaction mixture was stirred at reflux temperature overnight, and was then dumped into ice. After the aqueous mixture was acidified with hydrochloric acid, the product was extracted from the mixture with methylene chloride and was purified by chromatography over alumina with chloroform-hexane as the eluent. After recrystallization from methanol, 3,2 g. of 8-chloro-1,4-dihydro-2H-3,1-benzothiazin-2-thione, m.p. 125°-126° C., was obtained.